Cas no 63564-07-8 (1-(4-methoxyphenyl)ethyliminoxyacetic Acid)

• Product Name: 1-(4-methoxyphenyl)ethyliminoxyacetic Acid
• CAS No: 63564-07-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1660784
• PubChem ID: 24879744
• Update Time: 2025-06-08

1-(4-methoxyphenyl)ethyliminoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)ethyliminoxyacetic Acid
• 1-CARBOXYMETHYLOXIMINO-1-(4-METHOXYPHENYL)ETHANE
• amp
• 1-(4-METHOXYPHENYL)ETHYLIMINOXYACETIC A&amp
• [1-(4-Methoxy-phenyl)-aethylidenaminooxy]-essigsaeure
• [1-(4-methoxy-phenyl)-ethylidenaminooxy]-acetic acid
• 2-[(E)-1-(4-methoxyphenyl)ethylideneamino]oxyacetic acid
• AKOS013153627
• 1-(4-Methoxyphenyl)ethyliminoxyacetic acid, 97%
• SCHEMBL16479731
• MFCD00068046
• CHEMBL3274389
• 63564-07-8
• 1-(4-Methoxyphenyl)ethyliminoxyacetic a

• MDL： MFCD00068046
• Inchi： 1S/C11H13NO4/c1-8(12-16-7-11(13)14)9-3-5-10(15-2)6-4-9/h3-6H,7H2,1-2H3,(H,13,14)/b12-8+
• InChI Key： DAWDYFTXVQFRME-XYOKQWHBSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(/C)=N/OCC(=O)O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 102-106 °C (lit.)
• PSA: 68.12000
• LogP: 1.52040
• Solubility: Not available

1-(4-methoxyphenyl)ethyliminoxyacetic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1-(4-methoxyphenyl)ethyliminoxyacetic Acid

Introduction to 1-(4-methoxyphenyl)ethyliminoxyacetic Acid (CAS No. 63564-07-8) and Its Emerging Applications in Chemical Biology

1-(4-methoxyphenyl)ethyliminoxyacetic Acid, identified by the chemical identifier CAS No. 63564-07-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of iminoxyacetic acids, which are known for their diverse pharmacological effects and role in modulating cellular processes. The presence of a 4-methoxyphenyl group in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further derivatization and drug development.

The 1-(4-methoxyphenyl)ethyliminoxyacetic Acid molecule exhibits a complex interplay of functional groups, including an iminoxy moiety and an acetic acid side chain, which are critical for its interaction with biological targets. Recent studies have highlighted the compound's potential as a modulator of enzyme activity and as a precursor in the synthesis of novel bioactive molecules. The 4-methoxyphenyl group, in particular, has been shown to enhance binding affinity to certain protein targets, making this compound a promising candidate for therapeutic intervention.

In the realm of drug discovery, 1-(4-methoxyphenyl)ethyliminoxyacetic Acid has been explored for its ability to interact with various metabolic pathways. Preliminary research indicates that this compound may influence the activity of enzymes involved in signal transduction and inflammation regulation. The iminoxyacetic acid core is known to exhibit chelating properties, which could be leveraged in the development of targeted therapies for conditions such as cancer and neurodegenerative diseases. The 4-methoxyphenyl substituent further enhances its potential by providing a hydrophobic interface that facilitates binding to lipid-rich environments within cells.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 1-(4-methoxyphenyl)ethyliminoxyacetic Acid and biological targets. These studies suggest that the compound can be tailored to exhibit specific pharmacological profiles by modifying its structural components. For instance, alterations to the length or substitution pattern of the ethyliminoxy chain can significantly impact its biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The synthesis of 1-(4-methoxyphenyl)ethyliminoxyacetic Acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce larger quantities of the compound for research purposes. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic pathways, reducing waste and minimizing hazardous byproducts.

In clinical research, 1-(4-methoxyphenyl)ethyliminoxyacetic Acid is being investigated for its potential therapeutic applications. Early-stage trials have demonstrated promising results in models of chronic inflammation and metabolic disorders. The compound's ability to modulate key signaling pathways suggests that it could serve as a lead compound for developing new treatments that address underlying pathophysiological mechanisms rather than merely alleviating symptoms. The 4-methoxyphenyl group plays a crucial role in these interactions by enhancing binding affinity and selectivity.

The role of 1-(4-methoxyphenyl)ethyliminoxyacetic Acid in medicinal chemistry extends beyond simple enzyme inhibition or receptor modulation. Its structural features allow it to engage with multiple targets simultaneously, potentially leading to synergistic effects that improve therapeutic outcomes. This multitarget engagement is particularly relevant in complex diseases where multiple pathways are dysregulated. By understanding how different parts of the molecule contribute to its biological activity, researchers can design derivatives with enhanced efficacy and reduced side effects.

As interest in personalized medicine grows, the versatility of 1-(4-methoxyphenyl)ethyliminoxyacetic Acid makes it a valuable tool for developing tailored treatments based on individual patient profiles. Advances in high-throughput screening technologies have enabled rapid testing of this compound against diverse biological targets, accelerating the discovery process. The integration of machine learning algorithms into drug discovery pipelines has further enhanced the ability to predict how modifications to the molecule will affect its biological activity.

The future prospects for 1-(4-methoxyphenyl)ethyliminoxyacetic Acid are bright, with ongoing research exploring new synthetic strategies and therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies such as CRISPR gene editing and advanced imaging techniques, researchers can gain deeper insights into how this compound interacts with biological systems at both molecular and cellular levels.

In conclusion, 1-(4-methoxyphenyl)ethyliminoxyacetic Acid (CAS No. 63564-07-8) represents a significant advancement in chemical biology with far-reaching implications for drug development. Its unique structural features and potential biological activities make it a compelling candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.